Cas no 63024-80-6 (1,3-Butanedione, 2-(1-methylethyl)-1-phenyl-)
63024-80-6 structure
Product Name:1,3-Butanedione, 2-(1-methylethyl)-1-phenyl-
CAS No:63024-80-6
MF:C13H16O2
MW:204.264944076538
CID:427524
PubChem ID:12385919
Update Time:2025-04-19
1,3-Butanedione, 2-(1-methylethyl)-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Butanedione, 2-(1-methylethyl)-1-phenyl-
- 1-phenyl-2-propan-2-ylbutane-1,3-dione
- SCHEMBL11664705
- VJAZRKSEEOLRPX-UHFFFAOYSA-N
- 63024-80-6
- 1-Phenyl-2-(propan-2-yl)butane-1,3-dione
- DTXSID20495732
- isopropyl acetyl acetophenone
-
- Inchi: 1S/C13H16O2/c1-9(2)12(10(3)14)13(15)11-7-5-4-6-8-11/h4-9,12H,1-3H3
- InChI Key: VJAZRKSEEOLRPX-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C(C(C)=O)C(C)C
Computed Properties
- Exact Mass: 204.11508
- Monoisotopic Mass: 204.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
1,3-Butanedione, 2-(1-methylethyl)-1-phenyl- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
63024-80-6 (1,3-Butanedione, 2-(1-methylethyl)-1-phenyl-) Related Products
- 712-50-5(cyclohexyl(phenyl)methanone)
- 3375-38-0(1,6-Diphenyl-1,6-hexanedione)
- 611-70-1(Isobutyrophenone)
- 120-46-7(Dibenzoylmethane)
- 1083-30-3(3-Phenylpropiophenone)
- 13211-01-3(1-1,1'-Biphenyl-4-yl-1-butanone)
- 1009-14-9(Valerophenone)
- 1671-77-8(4’-Methylvalerophenone)
- 495-40-9(N-Butyrophenone)
- 495-71-6(1,2-Dibenzoylethane)
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